Cas no 103797-02-0 (2-Amino-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid hydrochloride)

2-Amino-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid hydrochloride is a chiral cyclic amino acid derivative with a tetrahydronaphthalene backbone. This compound serves as a valuable intermediate in organic synthesis and pharmaceutical research, particularly in the development of peptidomimetics and constrained peptide analogs. The hydrochloride salt enhances stability and solubility, facilitating handling and purification. Its rigid structure allows for the exploration of stereochemical effects in bioactive molecules. The compound is characterized by high purity and consistent quality, making it suitable for applications in medicinal chemistry and drug discovery. Its unique scaffold offers potential for modulating pharmacokinetic properties in target molecules.
2-Amino-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid hydrochloride structure
103797-02-0 structure
Product name:2-Amino-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid hydrochloride
CAS No:103797-02-0
MF:C11H14ClNO2
MW:227.687362194061
CID:6174793
PubChem ID:127264245

2-Amino-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 103797-02-0
    • 2-Amino-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid hydrochloride
    • Inchi: 1S/C11H13NO2.ClH/c12-9-6-5-7-3-1-2-4-8(7)10(9)11(13)14;/h1-4,9-10H,5-6,12H2,(H,13,14);1H
    • InChI Key: IIIYXYAASRKPOB-UHFFFAOYSA-N
    • SMILES: Cl.OC(C1C2C=CC=CC=2CCC1N)=O

Computed Properties

  • Exact Mass: 227.0713064g/mol
  • Monoisotopic Mass: 227.0713064g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 229
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3Ų

2-Amino-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid hydrochloride Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM246335-1g
2-Amino-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid hydrochloride
103797-02-0 97%
1g
$916 2021-08-04
Chemenu
CM246335-1g
2-Amino-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid hydrochloride
103797-02-0 97%
1g
$916 2023-01-08

Additional information on 2-Amino-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid hydrochloride

Comprehensive Guide to 2-Amino-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid hydrochloride (CAS No. 103797-02-0)

2-Amino-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid hydrochloride (CAS No. 103797-02-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as a tetralin derivative, is a hydrochloride salt form of an amino acid with a tetrahydronaphthalene backbone. Its unique structure makes it a valuable intermediate in the synthesis of various bioactive molecules, particularly in drug discovery and development.

The chemical structure of 2-Amino-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid hydrochloride features a partially hydrogenated naphthalene ring, which is fused with a carboxylic acid group and an amino group. This combination of functional groups enhances its reactivity and makes it a versatile building block for synthesizing more complex molecules. Researchers often explore its potential in designing central nervous system (CNS) targeting compounds, given its structural similarity to neurotransmitters and other bioactive molecules.

One of the most common questions about 2-Amino-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid hydrochloride is its solubility and stability. The hydrochloride salt form improves its solubility in water and polar solvents, which is crucial for laboratory applications. Stability studies indicate that it should be stored in a cool, dry environment to prevent degradation. These properties are particularly relevant for researchers working on peptide synthesis or medicinal chemistry projects.

In recent years, the demand for tetralin-based compounds like 2-Amino-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid hydrochloride has increased due to their potential applications in treating neurological disorders. For instance, its structural motif is found in several experimental drugs targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. This has led to a surge in research publications and patent filings, making it a trending topic in pharmaceutical innovation.

Another area of interest is the compound's role in asymmetric synthesis. The presence of a chiral center in its structure allows for the creation of enantiomerically pure derivatives, which are critical in developing stereoselective drugs. This aspect is particularly appealing to chemists working on catalysis and green chemistry, as it aligns with the growing emphasis on sustainable and efficient synthetic methods.

From a commercial perspective, 2-Amino-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid hydrochloride is available through specialized chemical suppliers, often in small quantities for research purposes. Its price and availability can vary depending on purity and scale, making it essential for buyers to verify specifications before purchasing. The compound is typically supplied as a white to off-white powder, with analytical data (e.g., NMR, HPLC) provided for quality assurance.

Safety considerations for handling 2-Amino-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid hydrochloride include standard laboratory precautions such as wearing gloves and eye protection. While it is not classified as highly hazardous, proper ventilation and waste disposal procedures should be followed to minimize risks. Researchers are advised to consult the material safety data sheet (MSDS) for detailed handling instructions.

In summary, 2-Amino-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid hydrochloride (CAS No. 103797-02-0) is a promising compound with diverse applications in pharmaceutical research, drug development, and organic synthesis. Its unique structural features and reactivity profile make it a valuable tool for scientists exploring new therapeutic avenues. As research continues to uncover its potential, this compound is likely to remain a focal point in the quest for innovative medical solutions.

Recommend Articles

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Synrise Material Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Synrise Material Co. Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.